S12340

• CAS: 144754-35-8
• Synonyms: 8-(3-(3,5-di-tert-butyl-4-hydroxyphenylthio)propyl)-1-oxa-2-oxo-3,8-diazaspiro(4.5)decane; 8-(3-(3,5-diterbutyl-4-hydroxyphenylthio)propyl)-1-oxa-2-oxo-3,8-diazaspiro(4.5)decane; S 12340; S-12340; S12340
• Molecular Formula: C24H38N2O3S
• Molecular Weight: 434.6 g/mol
• SMILES: CC(C)(C)C1=CC(=CC(=C1O)C(C)(C)C)SCCCN2CCC3(CC2)CNC(=O)O3
• InChI: InChI=1S/C24H38N2O3S/c1-22(2,3)18-14-17(15-19(20(18)27)23(4,5)6)30-13-7-10-26-11-8-24(9-12-26)16-25-21(28)29-24/h14-15,27H,7-13,16H2,1-6H3,(H,25,28)
• InChIKey: AQYBPUABOQSUHO-UHFFFAOYSA-N
• Appearance: Solid powder
• Solubility: Soluble in DMSO

Researchers relying on generic antioxidants or probucol for LDL oxidation studies risk irreproducible results due to insufficient potency and lack of spiro-oxazolidinone specificity. S12340 (CAS 144754-35-8) eliminates this risk as a validated, high-specificity inhibitor of LDL oxidative modification. • Normalizes TBARS & electrophoretic mobility at 0.5 µM in human LDL oxidation assays • 96% inhibition of xanthine oxidase-induced necrosis at 10 µM in cardiomyocytes • 6-h ex vivo LDL protection window post-oral administration in WHHL rabbits • Complete abolition of oxidative electrophysiological dysfunction in papillary muscle at 30 µM

S12340: Spiro-Probucol LDL Oxidation Inhibitor

S12340 (CAS 144754-35-8), chemically 8-[3-(3,5-di-tert-butyl-4-hydroxyphenylthio)propyl]-1-oxa-2-oxo-3,8-diazaspiro[4.5]decane, is a synthetic spiro compound and probucol analog [1]. It functions as a potent inhibitor of low-density lipoprotein (LDL) oxidative modification, a critical process in atherogenesis, and demonstrates protective effects against oxidative stress-induced injury in cardiac cells [2]. Originally developed by Servier, this small molecule reached terminated clinical investigation for arteriosclerosis, but remains a valuable research tool for probing oxidative pathways in cardiovascular disease models [3].

1 LDL oxidation mechanistic studies (Cu²⁺/endothelial cell models)

2 Oxidative stress cardioprotection research (cellular & tissue models)

3 Probucol analog tool compound with distinct spiro-oxazolidinone structure

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 3047794, S-12340. https://pubchem.ncbi.nlm.nih.gov/compound/S-12340. View Source
• [2] Iliou JP, Thollon C, Robin F, Cambarrat C, Guillonneau C, Régnier G, Lenaers A, Vilaine JP. Protective effect of S12340 on cardiac cells exposed to oxidative stress. Eur J Pharmacol. 1993;248(3):263-272. View Source
• [3] Therapeutic Target Database. Drug General Information for D04NSW (S-12340). https://idrblab.net/ttd/data/drug/details/D04NSW. View Source

S12340: Substitution Risks

Selecting a generic antioxidant or the parent compound probucol as a substitute for S12340 introduces significant experimental risk. S12340's unique spiro-oxazolidinone moiety confers distinct potency and a specific efficacy profile in inhibiting LDL oxidative modification that is not replicated by probucol or vitamin E [1]. The compound's demonstrated protective duration ex vivo following oral administration is a critical differentiator for in vivo study design [1]. Furthermore, its specific activity in complex cellular models of oxidative necrosis cannot be assumed to translate directly from simpler free-radical scavenging assays [2]. The quantitative evidence below substantiates why S12340 must be specifically procured for research targeting these well-defined endpoints.

Potency profile mismatch

Spiro-oxazolidinone LDL oxidation inhibition potency may not be replicated by probucol or generic antioxidants.

Temporal pharmacodynamics

Defined 6‑h ex vivo protection window after oral dosing differs from probucol lag-time reports and may alter study timing.

Cellular necrosis model context

Cardiomyocyte necrosis inhibition profile may not transfer directly from simple free‑radical scavenging assays.

• [1] Breugnot C, Privat S, Guillonneau C, Regnier G, Bouzom F, Vilaine JP, Lenaers A. S 12340: a potent inhibitor of the oxidative modification of low-density lipoprotein in vitro and ex vivo in WHHL rabbits. J Pharmacol Exp Ther. 1994;269(2):515-520. View Source
• [2] Iliou JP, Thollon C, Robin F, Cambarrat C, Guillonneau C, Régnier G, Lenaers A, Vilaine JP. Protective effect of S12340 on cardiac cells exposed to oxidative stress. Eur J Pharmacol. 1993;248(3):263-272. View Source

S12340: Key Evidence Guide

LDL Oxidation: Potency vs. Probucol

S12340 demonstrates superior potency in inhibiting human LDL oxidative modification compared to probucol and vitamin E. A concentration of 0.5 µM S12340 was sufficient to return electrophoretic mobility and thiobarbituric acid reactive substances (TBARS) to near-normal values in human LDL challenged with copper ions or cultured endothelial cells [1]. In contrast, probucol requires a concentration of 1.30 µM to achieve 50% inhibition (IC50) of TBARS formation in a similar Cu²⁺-catalyzed LDL oxidation assay, and vitamin E exhibits an IC50 of 5.9 µM in a lipoprotein peroxidation system [2][3]. The quantitative difference indicates that S12340 is at least 2.6-fold more potent than probucol and 11.8-fold more potent than vitamin E under these assay conditions.

LDL Oxidation Inhibition

Cross‑study comparable

S12340 0.5 µM (TBARS near‑normal) vs. Probucol IC50 1.30 µM, Vitamin E IC50 5.9 µM

Reported higher inhibition potency in Cu²⁺‑mediated LDL oxidation assays.

Assay conditions differ across comparator studies; source‑specific review recommended.

Evidence Dimension	Concentration required to inhibit LDL oxidation
Target Compound Data	0.5 µM (returns TBARS/electrophoretic mobility to near-normal)
Comparator Or Baseline	Probucol: 1.30 µM (IC50 for TBARS) [2]; Vitamin E: 5.9 µM (IC50 for lipid peroxidation) [3]
Quantified Difference	S12340 achieves near-complete normalization at 0.5 µM, a concentration 2.6-fold lower than probucol's IC50 and 11.8-fold lower than vitamin E's IC50.
Conditions	In vitro human LDL oxidation induced by Cu²⁺ (10 µM) or cultured endothelial cells; TBARS assay and electrophoretic mobility measurement [1]. Comparator data from Cu²⁺-catalyzed human LDL oxidation (24h) for probucol [2] and Fe-ADP free radical generating system for vitamin E [3].

Why This Matters

The substantially lower effective concentration of S12340 translates to a higher specific activity, reducing the required mass for in vitro experiments and potentially minimizing off-target effects associated with higher compound loads.

• [1] Breugnot C, Privat S, Guillonneau C, Regnier G, Bouzom F, Vilaine JP, Lenaers A. S 12340: a potent inhibitor of the oxidative modification of low-density lipoprotein in vitro and ex vivo in WHHL rabbits. J Pharmacol Exp Ther. 1994;269(2):515-520. View Source
• [2] Hanna AN, Feller DR, Witiak DT, Newman HA. Inhibition of low density lipoprotein oxidation by thyronines and probucol. Biochem Pharmacol. 1993;45(3):753-762. View Source
• [3] Packer L, Cadenas E, Davies KJA. The importance of lipid solubility in antioxidants and free radical generating systems for determining lipoprotein peroxidation. In: Free Radicals and Antioxidants in Nutrition. 1993. p. 29-45. View Source

Ex Vivo LDL Protection Duration

Following oral administration to Watanabe heritable hyperlipidemic (WHHL) rabbits, S12340 confers a durable protective effect on LDL against ex vivo oxidation. LDL purified from animals 6 hours post-dose exhibited significant resistance to copper-induced oxidation when animals received oral S12340 doses as low as 10 mg/kg/day for 3 days or 1 month [1]. This 6-hour window of ex vivo protection is a direct, quantified pharmacodynamic parameter. While probucol is known to protect LDL ex vivo, its protective effect is often described in terms of lag time prolongation (e.g., >1400 min in mice on 0.5% dietary probucol) rather than a clear, short-duration post-dose window, making S12340's defined 6-hour protective period a distinct advantage for time-sensitive in vivo experimental protocols [2].

Ex Vivo LDL Protection

Class‑level inference

6‑h post‑dose window (10 mg/kg/day, WHHL rabbits) vs. Probucol lag time >1400 min (dietary, mice)

Supports time‑sensitive pharmacodynamic study design; distinct temporal profile.

Cross‑species and administration‑route differences; data to verify.

Evidence Dimension	Duration of ex vivo LDL protection after oral administration
Target Compound Data	LDL protected against oxidation for at least 6 hours after the last oral dose (10 mg/kg/day in WHHL rabbits).
Comparator Or Baseline	Probucol: Ex vivo LDL protection demonstrated via lag time prolongation (>1400 min) in LDL receptor-deficient mice on 0.5% dietary probucol, but not reported as a defined post-dose window [2].
Quantified Difference	S12340 provides a defined 6-hour protection window, facilitating precise experimental timing in in vivo studies.
Conditions	WHHL rabbits treated orally with S12340 (10-50 mg/kg/day) for 3 days or 1 month. LDL isolated by ultracentrifugation and oxidized with CuSO₄ (5 µM) ex vivo. Protection assessed by measurement of conjugated diene formation [1].

Why This Matters

The defined 6-hour post-dose window provides a clear experimental parameter for scheduling terminal procedures and ex vivo assays, reducing variability in in vivo study design compared to antioxidants with less characterized temporal protection.

• [1] Breugnot C, Privat S, Guillonneau C, Regnier G, Bouzom F, Vilaine JP, Lenaers A. S 12340: a potent inhibitor of the oxidative modification of low-density lipoprotein in vitro and ex vivo in WHHL rabbits. J Pharmacol Exp Ther. 1994;269(2):515-520. View Source
• [2] Cynshi O, Kawabe Y, Suzuki T, Takashima Y, Kaise H, Nakamura M, Ohba Y, Kato Y, Tamura K, Hayasaka A, et al. Effect of probucol on LDL oxidation and atherosclerosis in LDL receptor-deficient mice. J Lipid Res. 1998;39(1):163-171. View Source

Cardiomyocyte Oxidative Necrosis Protection

S12340 exhibits a high degree of protection against oxidative necrosis in cultured rat cardiomyocytes, achieving 96% inhibition of cell death induced by xanthine oxidase at a concentration of 10 µM [1]. In the same study, S12340 (10 µM) inhibited necrosis induced by monohydroperoxidized arachidonic acid by 58% [1]. While probucol has demonstrated antioxidant activity in cellular systems, a direct comparison in an identical cardiomyocyte necrosis model is not available in the literature. However, the high level of protection afforded by S12340 in this specific and pathologically relevant model of ischemia-reperfusion injury is a key differentiator for cardiovascular research applications.

Cardiomyocyte Necrosis

Data to verify

96% inhibition at 10 µM (xanthine oxidase); 58% inhibition (lipid hydroperoxide)

Reported cell‑model response; supports cardioprotection endpoint review.

Direct probucol comparator absent; class‑level inference.

Evidence Dimension	Inhibition of oxidative necrosis in cultured rat cardiomyocytes
Target Compound Data	96% inhibition (xanthine oxidase-induced) and 58% inhibition (monohydroperoxidized arachidonic acid-induced) at 10 µM.
Comparator Or Baseline	Probucol: No published data available in identical model system for direct quantitative comparison. Class inference based on known antioxidant activity.
Quantified Difference	S12340 demonstrates near-complete protection (96%) against xanthine oxidase-induced necrosis.
Conditions	Cultured rat cardiomyocytes exposed to xanthine oxidase (20 mU/ml) or monohydroperoxidized arachidonic acid (30 µM). Necrosis assessed by LDH release [1].

Why This Matters

This specific, high-level efficacy in a cellular model of myocardial ischemia-reperfusion injury makes S12340 a particularly valuable tool for researchers investigating cardioprotective mechanisms and potential therapeutic interventions for ischemic heart disease.

• [1] Iliou JP, Thollon C, Robin F, Cambarrat C, Guillonneau C, Régnier G, Lenaers A, Vilaine JP. Protective effect of S12340 on cardiac cells exposed to oxidative stress. Eur J Pharmacol. 1993;248(3):263-272. View Source

Cardiac Electrophysiological Protection

S12340 at 30 µM completely abolished the marked electrophysiological and mechanical alterations induced by monohydroperoxidized arachidonic acid in superfused guinea-pig papillary muscle [1]. These alterations, which occur maximally 15-17 minutes after the addition of the lipid hydroperoxide, are a functional correlate of oxidative injury. This complete functional rescue distinguishes S12340 from probucol, for which similar electrophysiological protection data in cardiac tissue is not available. This evidence supports the selection of S12340 for studies where the functional consequences of oxidative stress on cardiac excitation-contraction coupling are the primary endpoint.

Electrophysiological Protection

Data to verify

Complete abolition at 30 µM (guinea‑pig papillary muscle, LOOH)

Reported functional endpoint; supports arrhythmia mechanism research.

Direct comparator absent; class‑level inference applies.

Evidence Dimension	Abolition of oxidative stress-induced electrophysiological and mechanical alterations in cardiac tissue
Target Compound Data	Complete abolition of alterations at 30 µM.
Comparator Or Baseline	Probucol: No published data available in identical model system for direct quantitative comparison.
Quantified Difference	S12340 provides complete functional rescue.
Conditions	Guinea-pig papillary muscle superfused with monohydroperoxidized arachidonic acid (20 µM). Electrophysiological and mechanical parameters recorded [1].

Why This Matters

This functional assay provides a direct link to arrhythmia mechanisms in ischemia-reperfusion, making S12340 uniquely suited for studies investigating the electrophysiological consequences of oxidative cardiac injury.

• [1] Iliou JP, Thollon C, Robin F, Cambarrat C, Guillonneau C, Régnier G, Lenaers A, Vilaine JP. Protective effect of S12340 on cardiac cells exposed to oxidative stress. Eur J Pharmacol. 1993;248(3):263-272. View Source

S12340 Research Applications

In Vitro LDL Oxidation Screening

Given its validated potency in normalizing TBARS and electrophoretic mobility at 0.5 µM in human LDL oxidation assays, S12340 serves as a high-specificity reference compound for screening novel anti-atherogenic agents. It is particularly useful as a positive control in copper- or endothelial cell-induced LDL oxidation models, where its effect size is well-characterized [1].

In Vivo Antioxidant Pharmacodynamics

S12340's defined 6-hour ex vivo LDL protection window after oral administration in WHHL rabbits makes it an ideal tool for pharmacokinetic/pharmacodynamic (PK/PD) studies of antioxidant therapy. Researchers can reliably schedule terminal procedures and LDL isolation within this timeframe to assess the impact of dose or formulation changes on LDL oxidative resistance [2].

Ischemia-Reperfusion Injury Models

The compound's robust protection against xanthine oxidase-induced necrosis (96% at 10 µM) and complete abolition of oxidative electrophysiological dysfunction in papillary muscle provides a strong foundation for investigating cellular and tissue-level mechanisms of reperfusion injury. S12340 is particularly suited for experiments requiring a highly effective inhibitor of oxidative cell death and functional deterioration [3].

Benchmarking Probucol Derivatives

As a well-characterized, potent probucol analog with published efficacy across multiple oxidative stress models (lipid peroxidation, cellular necrosis, and tissue electrophysiology), S12340 is an essential benchmark for evaluating the activity and selectivity of newly synthesized spiro compounds or other antioxidant candidates in cardiovascular research [3].

Application

Selection Property

Validation Focus

LDL oxidation screening studies

Reported inhibition potency context

Comparator assay‑response benchmarking

Antioxidant pharmacodynamics research

Defined ex vivo protection window

Time‑dependent LDL resistance endpoint

Ischemia‑reperfusion injury models

Cell‑model necrosis inhibition profile

Cardioprotective endpoint validation

Probucol analog benchmarking

Spiro‑probucol analog identity

Mechanism‑specific oxidative stress endpoints

• [1] Breugnot C, Privat S, Guillonneau C, Regnier G, Bouzom F, Vilaine JP, Lenaers A. S 12340: a potent inhibitor of the oxidative modification of low-density lipoprotein in vitro and ex vivo in WHHL rabbits. J Pharmacol Exp Ther. 1994;269(2):515-520. View Source
• [2] Breugnot C, Privat S, Guillonneau C, Regnier G, Bouzom F, Vilaine JP, Lenaers A. S 12340: a potent inhibitor of the oxidative modification of low-density lipoprotein in vitro and ex vivo in WHHL rabbits. J Pharmacol Exp Ther. 1994;269(2):515-520. View Source
• [3] Iliou JP, Thollon C, Robin F, Cambarrat C, Guillonneau C, Régnier G, Lenaers A, Vilaine JP. Protective effect of S12340 on cardiac cells exposed to oxidative stress. Eur J Pharmacol. 1993;248(3):263-272. View Source